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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of AF 568 DBCO, a fluorescent dye vital for
modern biological research and drug development. It delves into its core properties, reaction
mechanisms, and practical applications, offering detailed protocols and visual aids to facilitate
its use by both novice and experienced researchers.

Introduction to AF 568 DBCO

AF 568 DBCO is a bright, orange-fluorescent dye belonging to the rhodamine family of dyes.[1]
It is chemically functionalized with a dibenzocyclooctyne (DBCO) group, a key component for
bioorthogonal chemistry.[2][3] This modification allows AF 568 DBCO to selectively react with
azide-containing molecules in a process known as Strain-Promoted Alkyne-Azide Cycloaddition
(SPAAC), a cornerstone of copper-free click chemistry.[1][2][3][4]

The primary advantage of this system lies in its biocompatibility. Unlike traditional copper-
catalyzed click chemistry, SPAAC does not require a cytotoxic copper catalyst, making it ideal
for labeling and visualizing biomolecules within living cells and whole organisms without
inducing toxicity.[2][4][5] AF 568 DBCO is structurally identical to Alexa Fluor® 568, offering
comparable spectral properties and performance.[4][6] Its high photostability, pH resistance
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over a wide range, and hydrophilicity make it a versatile tool for a variety of applications,
including confocal microscopy, super-resolution microscopy, and flow cytometry.[4][6]

Physicochemical and Photophysical Properties

The performance of AF 568 DBCO in experimental settings is dictated by its inherent chemical
and photophysical characteristics. These properties are summarized in the table below for easy

reference.
Property Value Reference(s)
Molecular Formula Ce6HsoN60O11S2 [7]
Molecular Weight 1197.51 g/mol [7]
Appearance Red solid [8]
Solubility Water, DMSO, DMF [41[8]
Excitation Maximum (Aabs) 578 - 579 nm [L][41181[9]
Emission Maximum (Aem) 602 - 603 nm [1114181191
Extinction Coefficient 88,000 cm—tM~1 [41[8]
Laser Line 532 nm or 568 nm [41[8]
Spectrally Similar Dyes Alexa Fluor® 568, CF® 568 [41[8]

The Core of AF 568 DBCO: Copper-Free Click
Chemistry

The utility of AF 568 DBCO is centered around its participation in the Strain-Promoted Alkyne-
Azide Cycloaddition (SPAAC) reaction. This reaction is a cornerstone of bioorthogonal
chemistry, a field dedicated to chemical reactions that can occur inside of living systems
without interfering with native biochemical processes.

Reaction Mechanism
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The DBCO group on the AF 568 molecule is a highly strained cyclooctyne. This ring strain is
the driving force behind its high reactivity towards azide-functionalized molecules.[10] The
reaction proceeds as a [3+2] cycloaddition, where the azide and the alkyne of the DBCO group
"click" together to form a stable triazole linkage.[4] This reaction is highly specific and occurs
rapidly at physiological temperatures and pH without the need for a copper catalyst.[5][11]

Reactants

Strain-Promoted
3+2] Cycloaddition

Click to download full resolution via product page

Product

Caption: The Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) reaction of AF 568 DBCO.

Advantages over Copper-Catalyzed Click Chemistry

The copper-free nature of the SPAAC reaction offers significant advantages for biological
applications:

o Biocompatibility: The absence of a cytotoxic copper(l) catalyst is crucial for maintaining cell
viability and normal physiological processes during in-vivo and live-cell imaging experiments.

[4][5]

o Simplicity: The reaction proceeds without the need for additional reagents like ligands or
reducing agents, simplifying experimental workflows.

» Kinetics: The reaction between DBCO and azides is significantly faster than other copper-
free click chemistry reactions and is comparable to copper-catalyzed reactions.[2]

Experimental Protocols
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This section provides a detailed methodology for a common application of AF 568 DBCO: the
labeling of antibodies. This protocol can be adapted for labeling other proteins.

Antibody Labeling with AF 568 DBCO

This protocol assumes the antibody has been functionalized with an azide group.

Materials:

Azide-modified antibody in a suitable buffer (e.g., PBS, pH 7.4)

AF 568 DBCO

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Purification column (e.g., size-exclusion chromatography)
Procedure:
o Prepare AF 568 DBCO Stock Solution:

o Dissolve AF 568 DBCO in anhydrous DMF or DMSO to a final concentration of 1-10 mM.
Briefly vortex to ensure complete dissolution.

o Prepare Antibody Solution:

o Adjust the concentration of the azide-modified antibody to 1-10 mg/mL in the reaction
buffer.

e Labeling Reaction:

o Add a 10-20 fold molar excess of the AF 568 DBCO stock solution to the antibody
solution.

o Gently mix and incubate the reaction for 1-2 hours at room temperature or 4°C overnight,
protected from light. The optimal reaction time and temperature may need to be
determined empirically.

e Purification:
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o Remove the unreacted AF 568 DBCO by passing the reaction mixture through a size-

exclusion chromatography column pre-equilibrated with the desired storage buffer (e.g.,
PBS).

o Collect the fractions containing the labeled antibody.

o Characterization (Optional but Recommended):

o Determine the degree of labeling (DOL) by measuring the absorbance of the labeled
antibody at 280 nm (for the protein) and 579 nm (for AF 568).

Prepare AF 568 DBCO
Stock Solution (1-10 mM in DMSO/DMF)

Prepare Azide-Modified
Antibody (1-10 mg/mL in PBS)

Mix Antibody and AF 568 DBCO
(10-20x molar excess of dye)

'

Incubate (1-2h at RT or overnight at 4°C)
Protected from light

'

Purify via Size-Exclusion
Chromatography

Collect Labeled Antibody Fractions

Characterize (Optional)
Determine Degree of Labeling

Click to download full resolution via product page
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Caption: A typical experimental workflow for labeling an azide-modified antibody with AF 568

DBCO.

Applications in Research and Drug Development

The unique properties of AF 568 DBCO make it a powerful tool in various scientific disciplines.

o Cellular Imaging: Its bright fluorescence and biocompatibility allow for high-resolution

imaging of labeled biomolecules in living cells with minimal perturbation.[2][3] This includes

tracking proteins, glycans, and lipids.[4][11]

¢ In Vivo Imaging: The copper-free nature of the labeling reaction enables the use of AF 568

DBCO in whole organisms for applications such as tracking cell populations or monitoring

drug delivery.[2][11]

» Flow Cytometry: The intense fluorescence of AF 568 makes it well-suited for identifying and

sorting labeled cells using flow cytometry.[6]

» Drug Development: AF 568 DBCO can be used to label and track the biodistribution of

therapeutic antibodies or other targeted drug delivery systems.[12]

Storage and Handling

Proper storage and handling are crucial for maintaining the integrity and reactivity of AF 568

DBCO.

Condition Recommendation Reference(s)
Store at -20°C, desiccated,

Solid Form and protected from light. [2]
Stable for up to 24 months.
Store at -20°C, protected from

) light. Use within 1 month. For

In Solution [1]
longer-term storage (-80°C),
use within 6 months.

) Can be shipped at room
Transportation [2]

temperature for up to 3 weeks.
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Conclusion

AF 568 DBCO is a versatile and powerful fluorescent probe for bioorthogonal labeling. Its
bright signal, photostability, and, most importantly, its ability to participate in copper-free click
chemistry make it an indispensable tool for researchers in cell biology, immunology, and drug
discovery. By understanding its fundamental properties and following established protocols,
scientists can effectively harness the capabilities of AF 568 DBCO to advance their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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